![molecular formula C28H29N7O B562160 N-Desmethyl Imatinib-d8 CAS No. 1185103-28-9](/img/structure/B562160.png)
N-Desmethyl Imatinib-d8
Overview
Description
“N-Desmethyl Imatinib-d8” is a deuterated metabolite of Gleevec, a tyrosine kinase inhibitor specific for BCR-ABL, the enzyme associated with chronic myelogenous leukemia (CML) and certain forms of acute lymphoblastic leukemia (ALL) . It has a molecular formula of C28H29N7O .
Synthesis Analysis
Imatinib is mainly metabolized by CYP3A4/CYP3A5 to N-Desmethyl Imatinib . A salting-out-assisted switchable hydrophilicity solvent-based liquid phase microextraction (SA-SHS-LPME) was developed for the separation and determination of trace amounts of imatinib and N-desmethyl imatinib in biological and environmental samples .Molecular Structure Analysis
The molecular weight of “this compound” is 487.6 g/mol . The IUPAC name is N - [4-methyl-3- [ (4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]-4- [ (2,2,3,3,5,5,6,6-octadeuteriopiperazin-1-yl)methyl]benzamide .Chemical Reactions Analysis
A quantification method for imatinib and its major metabolite N-desmethyl imatinib in biological and environmental samples was developed using CE-MS combined with an online concentration technique .Physical and Chemical Properties Analysis
“this compound” has a molecular weight of 487.6 g/mol . The computed properties include a hydrogen bond donor count of 3, a hydrogen bond acceptor count of 7, and a rotatable bond count of 7 .Scientific Research Applications
Pharmacokinetics and Therapeutic Drug Monitoring : N-Desmethyl Imatinib is monitored in human plasma to enhance the safe and effective use of Imatinib in CML treatment, with significant interpatient variability observed in pharmacokinetics (Zhang et al., 2012).
Genetic Polymorphisms and Adverse Events : The relationship between genetic polymorphisms, protein concentrations, and adverse drug reactions (ADRs) of Imatinib and N-Desmethyl Imatinib in GIST patients has been studied. Higher concentrations of these compounds have been associated with ADRs (Qian et al., 2019).
Interactions with P-glycoprotein : N-Desmethyl Imatinib's interaction with P-glycoprotein in human leukemia cells has implications for its role in the treatment of chronic myeloid leukemia, especially in cases of drug resistance (Mlejnek et al., 2011).
Liquid Chromatography-Electrospray Mass Spectrometry Determination : A method was developed to determine Imatinib and N-Desmethyl Imatinib in human plasma, enhancing the understanding of their pharmacokinetics (Solassol et al., 2006).
Unbound Fraction Determination for Therapeutic Monitoring : Investigating the unbound fraction of Imatinib and N-Desmethyl Imatinib in plasma is of interest for therapeutic drug monitoring, especially given the significant impact of unbound concentrations on clinical response and toxicity evaluation (Arellano et al., 2012).
Absorption and Elimination in the Intestine : Studies on the absorption and elimination of Imatinib and N-Desmethyl Imatinib through the rat intestine provide insights into their bioavailability and active elimination, indicating the role of various transport proteins in these processes (Kralj et al., 2014).
Impact of CYP2C8*3 Polymorphism on Metabolism : Research on the influence of CYP2C8*3 polymorphism on the metabolism of Imatinib to N-Desmethyl Imatinib has revealed significant implications for personalized treatment strategies (Khan et al., 2016).
Pharmacokinetics and Cellular Uptake : The pharmacokinetics and cellular uptake of Imatinib and N-Desmethyl Imatinib have been studied in patients with chronic myeloid leukemia or acute lymphatic leukemia, contributing to the understanding of clinical response variability and resistance emergence (Coutre et al., 2004).
Therapeutic Drug Monitoring of Unbound Fraction : Research has been conducted to understand the inter-individual variability of the protein binding of Imatinib and N-Desmethyl Imatinib, and to explore the potential benefits and limits of monitoring their free plasma concentrations (Gandia et al., 2013).
Central Nervous System Blast Crisis in CML : A study on the low levels of Imatinib and N-Desmethyl Imatinib in the cerebral spinal fluid of a CML patient undergoing blast crisis, despite complete cytogenetic remission in the bone marrow, highlights the need for careful monitoring in such cases (Bornhauser et al., 2004).
Metabolite Characterization in Liver Microsomes : Novel metabolites of Imatinib, including N-Desmethyl Imatinib, have been characterized in rat and human liver microsomes, providing insights into its metabolic pathways (Ma et al., 2008).
Pharmacokinetics in Hepatocellular Cancer : The pharmacokinetics of Imatinib and N-Desmethyl Imatinib in hepatocellular cancer patients have been studied, revealing the influence of liver function on the metabolism of these compounds (Treiber et al., 2008).
Efficacy in Aggressive Fibromatosis : A phase II trial explored the efficacy of Imatinib in aggressive fibromatosis (desmoid tumors), including the evaluation of N-Desmethyl Imatinib, indicating its potential role in managing unresectable tumors (Chugh et al., 2010).
Interaction with Herbal Extracts : The effects of grape seed and green tea extracts on the pharmacokinetics of Imatinib and N-Desmethyl Imatinib in rats have been investigated, providing important information for patients using herbal supplements alongside cancer treatment (Darweesh et al., 2020).
In vitro Activity Against Bcr-Abl Mutants : The activity of Bcr-Abl inhibitors against imatinib-resistant mutants, including those affecting N-Desmethyl Imatinib, has been studied to understand and overcome drug resistance in CML (O'hare et al., 2005).
Simultaneous Quantification in Human Serum : A bioanalytical assay for the simultaneous determination of multiple tyrosine kinase inhibitors, including Imatinib and N-Desmethyl Imatinib, in human serum has been developed for clinical practice and research purposes (van Erp et al., 2013).
Resistance Mechanisms in Philadelphia-Chromosome-Positive Leukaemias : Molecular mechanisms of resistance to Imatinib in Philadelphia-chromosome-positive leukaemias, including the role of N-Desmethyl Imatinib, have been explored to develop strategies to prevent or overcome resistance (Gambacorti-Passerini et al., 2003).
Simultaneous Determination in Rat Plasma and Tissues : An LC-MS/MS method was developed for the quantitative determination of Imatinib and N-Desmethyl Imatinib in rat plasma and tissues, aiding in the investigation of pharmacokinetics and tissue distribution (Rao et al., 2019).
LC-MS-MS Determination in Human Plasma : A specific and sensitive method was developed for the quantification of Imatinib and N-Desmethyl Imatinib in human plasma, crucial for pharmacokinetic studies and therapeutic monitoring (Yunjing Zhang et al., 2014).
Drug-Drug Interaction Study : The potential drug-drug interactions between Imatinib and Voriconazole were studied in vitro and in vivo, providing essential information for managing polypharmacy in cancer patients (Lin et al., 2019).
Mechanism of Action
Target of Action
N-Desmethyl Imatinib-d8, the active metabolite of Imatinib, primarily targets the Bcr-Abl oncogene . This oncogene is a result of a genetic translocation between chromosomes 9 and 22, forming a fused oncogene on the truncated chromosome 22, also known as the Philadelphia Chromosome . The Bcr-Abl oncogene plays a crucial role in the development of chronic myeloid leukemia (CML) .
Mode of Action
This compound, similar to its parent drug Imatinib, inhibits the activity of the Bcr-Abl tyrosine kinase . This inhibition blocks the proliferation and induces apoptosis in CML cells . This compound exhibits in vitro activity comparable to that of the parent drug .
Biochemical Pathways
The primary biochemical pathway involved in the metabolism of Imatinib to this compound is through the cytochrome P450 (CYP450) isoforms CYP3A4 and CYP3A5 . After analyzing the metabolite patterns in plasma, urine, and feces, this compound was found to be the most active metabolite .
Pharmacokinetics
Imatinib, and by extension this compound, is mainly metabolized by CYP3A4/CYP3A5 . Imatinib is also a substrate of P-glycoprotein, a drug efflux transporter, which has the potential to affect the oral bioavailability and the clearance of Imatinib . The pharmacokinetics of Imatinib in patients with CML are characterized by large interpatient variability . Concentration monitoring of Imatinib and this compound is considered necessary to enhance the safe and effective use of Imatinib .
Result of Action
The inhibition of the Bcr-Abl tyrosine kinase by this compound results in the blocking of proliferation and induction of apoptosis in CML cells . This leads to a durable response and prolonged survival in patients with CML .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the activity of CYP3A and the genetic polymorphism of P-glycoprotein may contribute to the variability in the pharmacokinetics of Imatinib . Additionally, the co-administration with other drugs can lead to drug-drug interactions, affecting the metabolism of Imatinib and this compound .
Safety and Hazards
For safety, it is recommended to avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Biochemical Analysis
Biochemical Properties
N-Desmethyl Imatinib-d8 plays a significant role in biochemical reactions as it is a stable isotope-labeled compound used in mass spectrometry studies. It interacts with various enzymes, proteins, and other biomolecules. Specifically, this compound is metabolized by cytochrome P450 enzymes, particularly CYP3A4 and CYP3A5 . These interactions are crucial for understanding the metabolic pathways and the pharmacokinetics of Imatinib and its metabolites. The compound’s stability and isotopic labeling make it an essential tool for accurate and reliable data analysis in biochemical research .
Cellular Effects
This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. It has been observed to accumulate in higher amounts in sensitive cells compared to its parent compound, Imatinib . This accumulation affects cell function by inhibiting cell proliferation and inducing apoptosis in sensitive cells. In multidrug-resistant cells, the intracellular level of this compound is significantly lower, indicating its interaction with drug efflux transporters like P-glycoprotein .
Molecular Mechanism
The molecular mechanism of this compound involves its binding interactions with biomolecules and enzyme inhibition. It is known to inhibit tyrosine kinases, including Bcr-Abl, c-Kit, and platelet-derived growth factor receptors . These interactions lead to the inhibition of cell proliferation and induction of apoptosis in cancer cells. The deuterated form, this compound, allows for precise tracking and analysis of these molecular interactions in biochemical studies .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. The compound is stable and does not degrade quickly, making it suitable for long-term studies. In vitro studies have shown that this compound maintains its activity over extended periods, allowing researchers to observe its long-term effects on cellular function . In vivo studies have also demonstrated its stability and sustained activity, providing valuable insights into its pharmacokinetics and metabolic pathways .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound effectively inhibits cell proliferation and induces apoptosis without causing significant toxicity . At higher doses, toxic effects such as hepatotoxicity and nephrotoxicity have been observed. These dosage-dependent effects are crucial for determining the therapeutic window and safe dosage levels for potential clinical applications .
Metabolic Pathways
This compound is involved in several metabolic pathways, primarily mediated by cytochrome P450 enzymes, including CYP3A4 and CYP3A5 . These enzymes metabolize the compound into various metabolites, which are then excreted from the body. The metabolic pathways of this compound are similar to those of its parent compound, Imatinib, providing insights into the drug’s pharmacokinetics and potential drug-drug interactions .
Transport and Distribution
This compound is transported and distributed within cells and tissues through various transporters and binding proteins. It is known to interact with drug efflux transporters like P-glycoprotein, which affects its intracellular accumulation and distribution . The compound’s transport and distribution are crucial for understanding its pharmacokinetics and therapeutic potential in different tissues and organs .
Subcellular Localization
The subcellular localization of this compound plays a significant role in its activity and function. The compound is primarily localized in the cytoplasm, where it interacts with its target enzymes and proteins . This localization is essential for its inhibitory effects on tyrosine kinases and its role in inducing apoptosis in cancer cells. The deuterated form allows for precise tracking of its subcellular localization in biochemical studies .
Properties
IUPAC Name |
N-[4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]-4-[(2,2,3,3,5,5,6,6-octadeuteriopiperazin-1-yl)methyl]benzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H29N7O/c1-20-4-9-24(17-26(20)34-28-31-12-10-25(33-28)23-3-2-11-30-18-23)32-27(36)22-7-5-21(6-8-22)19-35-15-13-29-14-16-35/h2-12,17-18,29H,13-16,19H2,1H3,(H,32,36)(H,31,33,34)/i13D2,14D2,15D2,16D2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQQYXPHRXIZMDM-DBVREXLBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)CN3CCNCC3)NC4=NC=CC(=N4)C5=CN=CC=C5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1(C(N(C(C(N1)([2H])[2H])([2H])[2H])CC2=CC=C(C=C2)C(=O)NC3=CC(=C(C=C3)C)NC4=NC=CC(=N4)C5=CN=CC=C5)([2H])[2H])[2H] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H29N7O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70660716 | |
Record name | N-(4-Methyl-3-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}phenyl)-4-{[(2,2,3,3,5,5,6,6-~2~H_8_)piperazin-1-yl]methyl}benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70660716 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
487.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1185103-28-9 | |
Record name | N-(4-Methyl-3-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}phenyl)-4-{[(2,2,3,3,5,5,6,6-~2~H_8_)piperazin-1-yl]methyl}benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70660716 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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